Cas no 1270441-80-9 (2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol)

2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol structure
1270441-80-9 structure
Product Name:2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
CAS No:1270441-80-9
MF:C9H12FNO2
MW:185.195486068726
CID:5583030
PubChem ID:55272967
Update Time:2023-11-24

2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-2-(2-FLUORO-6-METHOXYPHENYL)ETHAN-1-OL
    • Benzeneethanol, β-amino-2-fluoro-6-methoxy-
    • EN300-1835765
    • 1270441-80-9
    • AKOS006322186
    • 2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
    • Inchi: 1S/C9H12FNO2/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7,12H,5,11H2,1H3
    • InChI Key: FMKRZAPKYZMIJX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C(CO)N)OC

Computed Properties

  • Exact Mass: 185.08520679g/mol
  • Monoisotopic Mass: 185.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 322.6±42.0 °C(Predicted)
  • pka: 12.34±0.10(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1835765-0.05g
2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
1270441-80-9
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$647.0 2023-09-19
Enamine
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Enamine
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$739.0 2023-09-19
Enamine
EN300-1835765-1.0g
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$928.0 2023-06-02
Enamine
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2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
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Enamine
EN300-1835765-10.0g
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Enamine
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